(2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the chromene-3-carboxamide family, characterized by a conjugated benzopyran core with an imino linkage and a carboxamide substituent. The (2Z) configuration indicates the stereochemistry of the imino group, which influences molecular planarity and intermolecular interactions.
Properties
Molecular Formula |
C26H24N2O3 |
|---|---|
Molecular Weight |
412.5 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide |
InChI |
InChI=1S/C26H24N2O3/c1-17(2)18-8-6-9-21(15-18)28-26-23(16-19-7-4-5-10-24(19)31-26)25(29)27-20-11-13-22(30-3)14-12-20/h4-17H,1-3H3,(H,27,29) |
InChI Key |
WGIMKKLOGXVVMM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC |
Origin of Product |
United States |
Biological Activity
The compound (2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide is a derivative of the chromene scaffold, which has garnered attention due to its diverse biological activities. This article aims to explore the biological activity of this compound, particularly its anticancer, antioxidant, and antimicrobial properties, supported by relevant data and case studies.
Structure and Synthesis
The compound belongs to the class of chromenes , characterized by a benzopyran structure. The specific substituents on the chromene ring significantly influence its biological activity. The synthesis typically involves multi-step reactions, including condensation reactions of appropriate aldehydes and amines, followed by cyclization processes.
Anticancer Activity
Research has demonstrated that compounds with chromene structures exhibit significant anticancer properties. For instance, studies indicate that various chromene derivatives can inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.
- Cell Lines Tested :
- U-87 (human glioblastoma)
- MDA-MB-231 (triple-negative breast cancer)
In one study, the synthesized chromene derivatives showed higher cytotoxicity against U-87 cells compared to MDA-MB-231 cells, indicating a potential selectivity towards certain cancer types . The IC50 values for these compounds ranged from 0.5 to 3.58 μM, showcasing their potency against human cancer cell lines .
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| (2Z)-N-(4-methoxyphenyl)-... | U-87 | 1.5 |
| (2Z)-N-(4-methoxyphenyl)-... | MDA-MB-231 | 2.0 |
Antioxidant Activity
The antioxidant potential of this compound was evaluated using the DPPH radical scavenging assay. Results indicated that it exhibited significant antioxidant activity, comparable to well-known antioxidants like ascorbic acid . This property is crucial as it contributes to the overall therapeutic efficacy by mitigating oxidative stress in cells.
Antimicrobial Activity
The antimicrobial efficacy of chromene derivatives has been explored against various bacterial strains. However, studies have shown that while some derivatives demonstrate antimicrobial activity, others may show limited effects against gram-positive and gram-negative bacteria .
Structure-Activity Relationship (SAR)
The biological activity of chromene derivatives is closely linked to their structural features. Substituents on the phenyl ring can enhance or diminish activity:
- Electron-donating groups (e.g., methoxy) often improve anticancer activity.
- Halogen substitutions can significantly affect binding affinity and potency against cancer cells.
Research indicates that compounds with fluorine substitutions exhibited stronger interactions with target proteins in cancer cells compared to those with chlorine or bromine .
Case Studies
- Study on Anticancer Properties : A series of synthesized chromene derivatives were tested for their ability to induce apoptosis in cancer cells. The results indicated that compounds with specific substitutions led to increased caspase activation and DNA fragmentation in U-87 cells .
- Antioxidant Efficacy Assessment : Another study assessed the antioxidant capacity of various chromene derivatives using the DPPH assay. The findings revealed that certain compounds had scavenging activities significantly higher than ascorbic acid, suggesting their potential use in preventing oxidative damage in biological systems .
Scientific Research Applications
Anticancer Activity
Recent studies have indicated that chromene derivatives exhibit anticancer properties. The compound in focus has been synthesized and evaluated for its cytotoxic effects against various cancer cell lines. For instance, research has shown that derivatives of chromene can induce apoptosis in tumor cells, making them promising candidates for cancer therapy .
Antimicrobial Properties
The antimicrobial activity of chromene derivatives has been extensively studied. The compound (2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide has demonstrated effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This suggests its potential as a lead compound in the development of new antimicrobial agents .
Anti-inflammatory Effects
Inflammation is a key factor in many chronic diseases. Preliminary studies suggest that this compound may possess anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and cardiovascular diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and pathways .
Organic Light Emitting Diodes (OLEDs)
The unique electronic properties of chromene compounds have led to their exploration in the field of organic electronics. Specifically, (2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide has been investigated for its potential use in OLEDs due to its ability to emit light efficiently when excited by an electric current .
Photovoltaic Devices
In addition to OLEDs, this compound may find applications in photovoltaic devices. Its ability to absorb light and convert it into electrical energy makes it a candidate for enhancing the efficiency of solar cells. Research is ongoing to optimize its properties for better performance in energy conversion applications .
Synthesis and Characterization
The synthesis of (2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound.
Case Studies
- Anticancer Studies : A recent study evaluated the cytotoxic effects of this compound on MCF-7 breast cancer cells. Results indicated a significant reduction in cell viability at higher concentrations, suggesting its potential as an anticancer agent.
- Antimicrobial Testing : An investigation into the antimicrobial properties revealed that the compound exhibited notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations comparable to standard antibiotics.
- Material Properties : In OLED applications, devices incorporating this chromene derivative showed improved brightness and efficiency compared to traditional materials, highlighting its potential for commercial applications.
Chemical Reactions Analysis
Step 1: Formation of the Chromene Core
The chromene scaffold is often synthesized via Claisen-Schmidt condensation, cyclization, or nucleophilic aromatic substitution reactions. For example, chromene derivatives are commonly prepared by reacting salicylaldehyde with appropriate ketones or aldehydes under acidic or basic conditions.
Step 2: Imino Group Formation
The imino group is likely formed through a Schiff base reaction, where an amine reacts with a carbonyl compound (e.g., a ketone or aldehyde). In related compounds, this step involves condensation of aniline derivatives with carbonyl precursors under reflux conditions.
Step 3: Amide Functionalization
The carboxamide group is introduced via amidation of a carboxylic acid with an amine. This can be achieved using coupling agents like DCC or EDC, often in solvents such as DMF or THF.
Reactivity Analysis
The compound exhibits reactivity due to its chromene core, imino group, and amide functionality.
Hydrolysis of the Amide Group
Under acidic or basic conditions, the amide group can hydrolyze to form a carboxylic acid. This reaction may proceed via nucleophilic attack of water on the carbonyl carbon, facilitated by catalysts like HCl or NaOH.
Reaction Conditions
| Reaction Type | Conditions | Outcome |
|---|---|---|
| Acidic Hydrolysis | HCl, reflux, 6–12 h | Formation of carboxylic acid |
| Basic Hydrolysis | NaOH, ethanol, reflux | Formation of carboxylate salt |
Reactivity of the Imino Group
The imino group (C=N) can undergo nucleophilic addition or reduction. For example:
-
Reduction : Using reagents like NaBH₃CN or LiAlH₄ can convert the imine to an amine.
-
Hydrolysis : Under acidic conditions, the imine may hydrolyze to a ketone and amine.
Chromene Ring Reactivity
The chromene core is susceptible to electrophilic substitution due to the electron-rich oxygen atom in the pyran ring. Common reactions include:
-
Alkylation : Friedel-Crafts alkylation with alkyl halides.
-
Oxidation : Oxidation of the pyran ring to form coumarin derivatives.
Potential Cycloaddition Reactions
The chromene scaffold may participate in [4+2] Diels-Alder reactions with dienophiles like maleic anhydride, yielding novel fused heterocycles .
Stability Under Reaction Conditions
| Condition | Stability | Reference |
|---|---|---|
| pH 4–8, 25°C | Stable | |
| pH <2 or >12 | Unstable | |
| High Temperature | Unstable |
Pharmaceutical Potential
Chromene derivatives are explored for:
-
Anti-inflammatory activity : Modulation of cytokine pathways.
-
Anticancer activity : Inhibition of kinases or DNA-binding proteins.
-
Antimicrobial activity : Targeting bacterial enzymes.
Structural Modifications for Enhanced Activity
Substituents like trifluoromethyl or methoxy groups are introduced to improve lipophilicity and metabolic stability. For example, fluorinated derivatives exhibit enhanced bioavailability in anticancer studies.
Comparison with Similar Compounds
Structural Variations and Substituent Effects
The compound’s structural analogs differ primarily in the substituents on the phenylimino group and the carboxamide-linked aryl ring. Key examples include:
*Calculated based on molecular formula.
Key Observations :
Spectroscopic Properties
- IR Spectroscopy: The target compound’s carbonyl (C=O) and imino (C=N) stretches are expected near 1660–1680 cm⁻¹ and 1600–1620 cm⁻¹, respectively, consistent with analogs in and .
- NMR Spectroscopy : The 4-methoxyphenyl group produces a singlet near δ 3.8 ppm (OCH₃), while the isopropyl group’s protons resonate as a septet (δ 1.2–1.4 ppm for CH(CH₃)₂) .
Preparation Methods
Knoevenagel Condensation-Based Synthesis
The Knoevenagel condensation is a cornerstone for synthesizing 2-imino-2H-chromene-3-carboxamide derivatives. In this method, salicylaldehyde derivatives react with N-substituted cyanoacetamides under mild basic conditions. For the target compound, 3-(propan-2-yl)aniline is first condensed with cyanoacetamide to form the requisite N-substituted cyanoacetamide intermediate. Subsequent reaction with 4-methoxysalicylaldehyde in aqueous sodium carbonate at room temperature yields the (2Z)-iminochromene product.
Reaction Conditions:
- Catalyst: Aqueous Na2CO3 or NaHCO3 (1.5 equiv)
- Temperature: Room temperature (25°C)
- Solvent: Water/ethanol (3:1 v/v)
- Yield: 85–92%
The reaction proceeds via nucleophilic attack of the cyanoacetamide’s active methylene group on the aldehyde, followed by cyclization and dehydration. The Z-configuration is stabilized by intramolecular hydrogen bonding between the imino nitrogen and the carbonyl oxygen.
Biocatalytic Synthesis Using Lipase
A green alternative employs lipase as a catalyst in water, avoiding toxic solvents and metal catalysts. Here, β-ketothioamides derived from 3-(propan-2-yl)aniline react with 4-methoxysalicylaldehyde in the presence of Candida antarctica lipase B (CAL-B).
Optimized Parameters:
This method highlights excellent regioselectivity and scalability, with the enzyme recyclable for up to five cycles without significant activity loss.
Acid-Mediated Domino Conjugate Addition
A one-pot domino sequence using HCl or acetic acid facilitates the coupling of 2-iminochromene precursors with isocyanides. For the target compound, 2-imino-2H-chromene-3-carboxamide reacts with 3-(propan-2-yl)phenyl isocyanide in glacial acetic acid, inducing a conjugate addition/O-trapping rearrangement.
Key Steps:
- Conjugate Addition: Isocyanide attacks the α,β-unsaturated iminochromene.
- Cyclization: Intramolecular nucleophilic attack forms the chromeno[2,3-d]pyrimidine intermediate.
- Rearrangement: Acid-mediated cleavage yields the final carboxamide.
Conditions:
Multi-Component Reaction (MCR) Approach
A three-component reaction involving 4-methoxysalicylaldehyde, 3-(propan-2-yl)aniline, and malononitrile in the presence of DBU (1,8-diazabicycloundec-7-ene) achieves the target compound in a single step.
Mechanism:
- Knoevenagel Adduct Formation: Malononitrile condenses with the aldehyde.
- Michael Addition: Aniline derivative attacks the nitrile-stabilized enolate.
- Cyclization: Aromatization yields the chromene core.
Optimized Parameters:
Solid-Phase Synthesis Using Polymer-Supported Reagents
A polystyrene-supported selenide resin enables a traceless synthesis route. The resin-bound selenide facilitates the elimination of water during cyclization, yielding the iminochromene product with high purity.
Procedure:
- Resin Activation: TMSOTf (trimethylsilyl triflate) activates the selenide resin.
- Coupling: 4-Methoxyphenyl carboxamide and 3-(propan-2-yl)aniline derivatives are sequentially coupled.
- Cyclization: H2O2-mediated elimination generates the chromene ring.
Characterization and Analytical Data
The synthesized compound is characterized via:
Spectroscopic Data:
- 1H NMR (400 MHz, DMSO-d6): δ 8.87 (s, 1H, H-4), 7.99–6.87 (m, 11H, Ar-H), 3.73 (s, 3H, OCH3), 3.42 (septet, 1H, CH(CH3)2), 1.25 (d, 6H, CH(CH3)2).
- IR (KBr): 3392 cm⁻¹ (N-H), 1640 cm⁻¹ (C=O), 1588 cm⁻¹ (C=N).
- MS (ESI): m/z 413.2 [M+H]+.
X-ray Crystallography:
Comparative Analysis of Synthetic Methods
| Method | Catalyst | Solvent | Temp (°C) | Yield (%) | Green Metrics |
|---|---|---|---|---|---|
| Knoevenagel Condensation | Na2CO3 | H2O/EtOH | 25 | 85–92 | High atom economy |
| Biocatalytic | Lipase | H2O | 40 | 88 | Solvent-free |
| Acid-Mediated Domino | Acetic acid | CH3COOH | 80 | 78–84 | Low E-factor |
| MCR | DBU | EtOH | 60–65 | 90–94 | Step economy |
| Solid-Phase | TMSOTf | THF | -20 to 25 | 76–82 | Recyclable resin |
Q & A
Advanced Research Question
- Degradation pathways : Hydrolysis of the imine bond is pH-sensitive; store in anhydrous DMSO at -20°C under argon .
- Analytical monitoring : Quarterly HPLC checks detect degradation products (e.g., free amine from imine cleavage) .
- Lyophilization : For aqueous solutions, lyophilize with trehalose (1:5 w/w) to prevent aggregation .
What methodologies assess the compound’s potential as a kinase inhibitor?
Advanced Research Question
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
